Sulphur Brown 4

• CAS No.: 1326-90-5
• Molecular Formula: C4H11ClN2O2

Description

Sulphur Brown 4, also known as C.I. Sulphur Brown 4, is a synthetic dye used primarily in the textile industry. It is known for its brown to yellow-brown color and is commonly used for dyeing cotton, hemp, viscose, and other fabrics . This compound is part of the sulphur dyes family, which are known for their excellent wash fastness and affordability.

Preparation Methods

Sulphur Brown 4 is typically synthesized through the reaction of cresol or m-cresol with sodium polysulfide at high temperatures (270-275°C). Copper sulfate monohydrate may be added to enhance the reaction . The industrial production of Sulphur Brown 4 involves calcination, a process where the raw materials are heated to high temperatures in the absence of air to bring about thermal decomposition.

Chemical Reactions Analysis

Sulphur Brown 4 undergoes various chemical reactions, including:

Oxidation: Sulphur compounds can be oxidized to form sulphur dioxide (SO₂) and sulphur trioxide (SO₃) under specific conditions.

Reduction: Sulphur compounds can be reduced to hydrogen sulfide (H₂S) in the presence of reducing agents.

Substitution: Sulphur can react with halogens to form sulphur halides, such as sulphur dichloride (SCl₂) and sulphur dibromide (S₂Br₂).

Common reagents used in these reactions include concentrated sulfuric acid, potassium hydroxide, and halogens like chlorine and bromine. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Sulphur Brown 4 has several applications in scientific research:

Chemistry: It is used as a model compound to study the behavior of sulphur dyes and their interactions with various substrates.

Biology: Sulphur compounds are essential in biological systems, and Sulphur Brown 4 can be used to study the role of sulphur in biological processes.

Medicine: Sulphur compounds have antibacterial and antifungal properties, making them useful in developing treatments for various infections.

Industry: Beyond textiles, Sulphur Brown 4 is used in leather dyeing and other industrial applications where durable and cost-effective dyes are required.

Mechanism of Action

The mechanism of action of Sulphur Brown 4 involves its interaction with the fibers of the material being dyed. The dye forms strong bonds with the fabric, resulting in a durable and long-lasting color. In biological systems, sulphur compounds can act as keratolytic agents, breaking down keratin in the skin and exhibiting antibacterial properties .

Comparison with Similar Compounds

Sulphur Brown 4 is unique among sulphur dyes due to its specific color properties and application range. Similar compounds include:

Sulphur Black 1: Known for its deep black color and used extensively in textile dyeing.

Sulphur Blue 7: Used for dyeing fabrics in shades of blue.

Sulphur Yellow 2: Provides a bright yellow color and is used in various dyeing applications.

Sulphur Brown 4 stands out due to its specific shade and the conditions under which it is synthesized and applied.